Cas no 163525-97-1 (tert-Butyl 2-phenyl-1H-pyrrole-1-carboxylate)

• Product Name: tert-Butyl 2-phenyl-1H-pyrrole-1-carboxylate
• CAS No: 163525-97-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 2925664
• PubChem ID: 15328633
• Update Time: 2025-09-25

tert-Butyl 2-phenyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12450000
• AT44107
• 163525-97-1
• tert-Butyl 2-phenyl-1H-pyrrole-1-carboxylate

• Inchi： 1S/C15H17NO2/c1-15(2,3)18-14(17)16-11-7-10-13(16)12-8-5-4-6-9-12/h4-11H,1-3H3
• InChI Key： MLUVRBLMEXSSPI-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=C1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.125928785Da
• Monoisotopic Mass: 243.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2Ų